Cas no 23019-61-6 (1-Benzyl-4-carboxy-pyridinium Ethyl Ester Bromide)

• Product Name: 1-Benzyl-4-carboxy-pyridinium Ethyl Ester Bromide
• CAS No: 23019-61-6
• MF: C₁₅H₁₆BrNO₂
• MW: 322.197043418884
• CID: 1062807
• PubChem ID: 10567818
• Update Time: 2025-09-23

1-Benzyl-4-carboxy-pyridinium Ethyl Ester Bromide Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-4-carboxy-pyridinium Ethyl Ester Bromide
• ethyl 1-benzylpyridin-1-ium-4-carboxylate,bromide
• 1-Benzyl-4-ethoxycarbonylpyridinium bromide
• CTK0I8138
• N-benzyl-4-(carbethoxy)pyridinium bromide
• N-benzyl-4-(ethoxycarbonyl)pyridinium bromide
• Pyridinium, 4-(ethoxycarbonyl)-1-(phenylmethyl)-, bromide
• SureCN7962605
• ethyl 1-benzylpyridin-1-ium-4-carboxylate;bromide
• SCHEMBL7962605
• DTXSID00441893
• 4-(Ethoxycarbonyl)-1-(phenylmethyl)-pyridinium Bromide
• 23019-61-6
• QDURSZTWSNZWLI-UHFFFAOYSA-M
• Pyridinium, 4-(ethoxycarbonyl)-1-(phenylmethyl)-, bromide (1:1)
• AKOS024341800

• Inchi： 1S/C15H16NO2.BrH/c1-2-18-15(17)14-8-10-16(11-9-14)12-13-6-4-3-5-7-13;/h3-11H,2,12H2,1H3;1H/q+1;/p-1
• InChI Key： QDURSZTWSNZWLI-UHFFFAOYSA-M
• SMILES： [Br-].O(CC)C(C1C=C[N+](=CC=1)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 304.9112
• Monoisotopic Mass: 321.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.18

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids